Cas no 62347-17-5 (N-(5-methyl-1,3,4-thiadiazol-2-yl)butanamide)

• Product Name: N-(5-methyl-1,3,4-thiadiazol-2-yl)butanamide
• CAS No: 62347-17-5
• MF: C₇H₁₁N₃OS
• MW: 185.246739625931
• CID: 448545
• PubChem ID: 754143
• Update Time: 2025-04-19

N-(5-methyl-1,3,4-thiadiazol-2-yl)butanamide Chemical and Physical Properties

Names and Identifiers

• Butanamide, N-(5-methyl-1,3,4-thiadiazol-2-yl)-
• N-(5-methyl-1,3,4-thiadiazol-2-yl)butanamide
• 62347-17-5
• SCHEMBL11509330
• SR-01000513618
• AKOS000652790
• DTXSID00353806
• N-(5-methyl-1,3,4-thiadiazol-2-yl)butyramide
• F0326-1081
• SR-01000513618-1

• Inchi： 1S/C7H11N3OS/c1-3-4-6(11)8-7-10-9-5(2)12-7/h3-4H2,1-2H3,(H,8,10,11)
• InChI Key： MJQFYWYPINZWCH-UHFFFAOYSA-N
• SMILES： S1C(C)=NN=C1NC(CCC)=O

Computed Properties

• Exact Mass: 185.06243
• Monoisotopic Mass: 185.06228316g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 83.1Ų

Experimental Properties

• PSA: 54.88